4-Amino-3,4-dihydroquinolin-2(1H)-one hydrochloride

• IUPAC Name: 4-amino-3,4-dihydro-1H-quinolin-2-one;hydrochloride
• InChI: InChI=1S/C9H10N2O.ClH/c10-7-5-9(12)11-8-4-2-1-3-6(7)8;/h1-4,7H,5,10H2,(H,11,12);1H
• InChI Key: CRGYPPDNNUECPT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2NC1=O)N.Cl
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• CAS RN: 858783-30-9

Description

4-Amino-3,4-dihydroquinolin-2(1H)-one hydrochloride, also known as quinoline, is a heterocyclic organic compound with a broad range of applications in scientific research. It is a synthetic derivative of quinoline, a natural compound found in plants and animals. Quinoline hydrochloride is widely used in the pharmaceutical industry as a starting material for the synthesis of various drugs, including antimalarials, antitumor agents, and antihistamines.

Scientific Research Applications

Synthesis and Functionalization

• Redox-Triggered Switchable Synthesis : The switchable synthesis of 3,4-dihydroquinolin-2(1H)-ones, including 4-Amino-3,4-dihydroquinolin-2(1H)-one hydrochloride, has been developed through a redox-neutral hydride-transfer/N-dealkylation/N-acylation strategy. This method allows for the creation of highly functionalized derivatives, demonstrating its utility in the concise synthesis of CYP11B2 inhibitors (Yang et al., 2020).

• Acid Catalyzed Synthesis with Aromatic Aldehydes : The hydrochloride salt of related quinazoline derivatives can react with aromatic aldehydes under specific conditions, leading to the formation of tetracyclic dihydroquinazolines (Marinho & Proença, 2016).

Biological and Pharmacological Relevance

• Enantiomerically Pure Derivatives for Pharmacological Use : Enantiomerically pure 3,4-dihydroquinolin-2(1H)-ones, obtainable via specific synthetic methods, hold significant pharmacological importance (Harmata & Hong, 2007).

• Anticancer and Antimicrobial Activities : Novel derivatives synthesized from this compound have shown promising results in anticancer activity against specific cell lines and potential antimicrobial properties (Talaat et al., 2022).

Chemical and Structural Analysis

• Crystallographic Studies : Investigations into the crystal structure of related compounds have provided insights into the amino-imino tautomerism present in this class of compounds (Machado et al., 2015).

• Molecular Orbital Studies : Studies focusing on the geometry of related quinoline compounds have revealed details about their hydrogen-bonding properties and flexibility, which could be relevant for enzyme binding in pharmaceutical applications (Hunt et al., 1980).

Additional Functional Applications

• Electrochemical Sensors for Drug Determination : Electrochemical methods for the analysis of 4-Aminoquinoline compounds, including this compound, have been utilized for determining these drugs in biological and environmental samples. This demonstrates their importance in both pharmaceutical analysis and environmental monitoring (Matrouf et al., 2022).